Cas no 123-42-2 (4-hydroxy-4-methylpentan-2-one)

4-hydroxy-4-methylpentan-2-one structure
123-42-2 structure
4-hydroxy-4-methylpentan-2-one
123-42-2
C6H12O2
116.15828
MFCD00004471
36083
31256

4-hydroxy-4-methylpentan-2-one Properties

Names and Identifiers

    • 4-Hydroxy-4-methyl-2-pentanone
    • Diacetone alcohol
    • 2-Hydroxy-2-methyl-4-pentanone
    • 2-methyl-2-pentanol-4-one
    • 4-Hydroxy-2-keto-4-methylpentane
    • 4-hydroxy-4-methylpentan-2-one
    • 4-Methyl-4-Hydroxy-2-pentanone
    • Acetonyldimethylcarbinol
    • Diacetone
    • Diketone Alcohol
    • Tyranton
    • 2-Methylpentan-2-ol-4-one
    • 4-Hydroxy-2-keto-4-Methyl pentane
    • 4-Hydroxy-4-Methyl-2-pentanone
    • DiMethylacetonyl carbinol
    • Pyranton
    • DAA
    • Pyraton
    • Pyranton a
    • Diacetonalcool
    • Diacetonalcohol
    • Diacetonalkohol
    • pyrantona
    • Diacetone alcohol, DAA,
    • 4-Hydroxy-4-methyl-2-pentanone,98.5%
    • CHEMBL3182048
    • Diacetonalkohol(german)
    • Diacetonalcohol [Dutch]
    • NCGC00257419-01
    • Pyranton A
    • HSDB 1152
    • LMFA12000071
    • EC 204-626-7
    • 4-Hydroxy-4-methyl-pentan-2-on
    • UN1148
    • NCGC00249012-01
    • STL146354
    • 4-Hydroxy-4-methyl-pentan-2-on(GERMAN, DUTCH)
    • UNII-Q7WP157PTD
    • 123-42-2
    • J-004939
    • A805073
    • Diacetone alcohol [UN1148] [Flammable liquid]
    • AI3-00045
    • DIACETONE ALCOHOL, (COMBUSTIBLE LIQUID LABEL)
    • Tox21_303479
    • 4-Hydroxy-4-methylpentan-2-one
    • CAS-123-42-2
    • Diacetone Alcohol, Pharmaceutical Secondary Standard; Certified Reference Material
    • 4-Hydroxy-4-methylpentanone
    • Diketone alcohol
    • 4-Methyl-2-pentanon-4-ol
    • DIACETONE ALCOHOL, (FLAMMABLE LIQUID LABEL)
    • CCRIS 6177
    • Diacetonealcool
    • Diacetonalcool [Italian]
    • (CH3)2C(OH)CH2C(O)CH3
    • Diacetonyl alcohol
    • CHEBI:55381
    • Pentanone, 4-hydroxy-4-methyl-
    • F0001-0366
    • Diacetone-alcool [French]
    • InChI=1/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H
    • NSC-9005
    • 4-Idrossi-4-metil-pentan-2-one [Italian]
    • H0272
    • NS00001204
    • 4-Methyl-4-hydroxy-2-pentanone
    • Q7WP157PTD
    • J-515493
    • 4-Idrossi-4-metil-pentan-2-one
    • 4-Hydroxy-4-methylpentanone-2
    • DB-062159
    • NCGC00258818-01
    • AKOS005721167
    • Q421486
    • WLN: QX1 & 1 & 1V1
    • BRN 1740440
    • 2-Pentanone, 4-hydroxy-4-methyl-
    • EPA Pesticide Chemical Code 033901
    • SCHEMBL28494
    • DIACETONE ALCOHOL [MI]
    • Diacetone alcohol [UN1148] [Flammable liquid]
    • DTXSID6024917
    • UN 1148
    • 4-hydroxy4-methyl-2-pentanone
    • EN300-19341
    • 4-01-00-04023 (Beilstein Handbook Reference)
    • NSC9005
    • 4-methyl-4-oxidanyl-pentan-2-one
    • Tox21_201266
    • 2-Methyl-3-pentanol-4-one
    • 4-Hydroxy-4-methyl-pentan-2-on [German, Dutch]
    • BBL027463
    • NSC 9005
    • DTXCID304917
    • MFCD00004471
    • 4-hydroxy-4-methyl-pentan-2-one
    • 2-Methyl-2-pentanol-4-one
    • 4-Hydroxy-4-methyl-2-pentanone, 99%
    • Diacetonalkohol [German]
    • Diacetone-alcool
    • 4-HYDROXY-4-METHYL-2-PENTANONE
    • 4-HYDROXY-4-METHYL-2-PENTANONE [HSDB]
    • EINECS 204-626-7
    • 4-Hydroxy-4-methyl-2-pentanone, analytical standard
    • 4-Hydroxy-4-methyl pentan-2-one
    • Dimethyl acetonyl carbinol
    • VS-08543
    • Hydroxy-4-methyl-2-pentanone
    • Caswell No. 280
    • +Expand
    • MFCD00004471
    • SWXVUIWOUIDPGS-UHFFFAOYSA-N
    • 1S/C6H12O2/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
    • CC(=O)CC(C)(C)O
    • 1740440

Computed Properties

  • 116.08400
  • 1
  • 2
  • 2
  • 116.08373
  • 8
  • 94.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.2
  • 3
  • 0
  • 37.3

Experimental Properties

  • 0.73640
  • 37.30000
  • 2964
  • n20/D 1.423(lit.)
  • MISCIBLE
  • 166 °C(lit.)
  • -44°C(lit.)
  • <1 mmHg ( 20 °C)
  • Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • 2923
  • Colorless flammable liquid, slightly peppermint gas.
  • Stable. Flammable. Incompatible with strong oxidizing agents, amines, ammonia, strong acids, strong bases, alkalies, aluminium.
  • It is miscible with water, alcohol, ether, ketone, ester, aromatic hydrocarbon, halogenated hydrocarbon and other solvents, but not with higher aliphatic hydrocarbons.
  • 249(lit.)
  • 0.931 g/mL at 25 °C(lit.)

4-hydroxy-4-methylpentan-2-one Security Information

  • GHS02 GHS02 GHS05 GHS05 GHS06 GHS06
  • SA9100000
  • 1
  • 3
  • S24/25
  • III
  • III
  • R36
  • 3
  • Xi Xi
  • UN 1148 3/PG 3
  • H226,H318,H331
  • P261,P280,P305+P351+P338,P311
  • warning
  • Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • III
  • 36
  • Danger
  • Yes
  • LD50 orally in rats: 4.0 g/kg (Smyth)
  • 1.8-6.9%(V)
  • 3
  • 9

4-hydroxy-4-methylpentan-2-one Customs Data

  • 2914130000

  • China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-hydroxy-4-methylpentan-2-one Related Literature

Related Categories

123-42-2 (4-hydroxy-4-methylpentan-2-one) Related Products